3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde
Overview
Description
3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde is a chemical compound with the molecular formula C10H11ClO2 . It has a molecular weight of 198.65 . The IUPAC name for this compound is 3-chloro-6-methoxy-2,4-dimethylbenzaldehyde .
Molecular Structure Analysis
The InChI code for 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde is 1S/C10H11ClO2/c1-6-4-9(13-3)8(5-12)7(2)10(6)11/h4-5H,1-3H3 . This code provides a specific description of the molecule’s structure, including the positions of the chlorine, methoxy, and dimethyl groups on the benzaldehyde ring.Physical And Chemical Properties Analysis
The melting point of 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde is reported to be between 106-107°C . Other physical and chemical properties such as boiling point, density, and solubility were not available in the sources I found.Scientific Research Applications
Derivative Compounds from Mangrove Fungus
Research has identified new benzaldehyde derivatives isolated from mangrove endophytic fungi, which include compounds structurally related to 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde. These compounds are studied for their potential biological activities and contributions to natural product chemistry (Shao et al., 2009).
Chemical Synthesis and Structure Analysis
Studies on the synthesis and structural analysis of chloro- and methoxy-substituted benzaldehydes, including compounds similar to 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde, reveal their applications in organic synthesis and the development of new materials (Wiedenfeld et al., 2004). The detailed structural insights provide a foundation for further chemical modifications and applications in various fields.
Nucleophilic Aromatic Substitutions
Research into nucleophilic aromatic substitutions involving compounds structurally related to 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde has led to the development of new synthetic methodologies. These studies expand the toolkit for organic chemists, enabling the synthesis of complex molecules for potential use in drug development and other areas (Giannopoulos et al., 2000).
Development of Proton Sponges
The synthesis of quinoline proton sponges demonstrates the utility of methoxy- and chloro-substituted benzaldehydes in creating compounds with unique chemical properties. These proton sponges have potential applications in catalysis, sensor technology, and as building blocks for more complex molecular architectures (Dyablo et al., 2015).
UV-Induced Isomerization Studies
Investigations into the UV-induced isomerization of halogen- and methoxy-substituted benzaldehydes, including compounds similar to 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde, shed light on the photophysical properties of these molecules. Such studies are crucial for understanding the behavior of organic compounds under light exposure and have implications for photochemistry and the design of light-responsive materials (Ildiz et al., 2019).
properties
IUPAC Name |
3-chloro-6-methoxy-2,4-dimethylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-6-4-9(13-3)8(5-12)7(2)10(6)11/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIKUJKJGSYOYIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1Cl)C)C=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10550586 |
Source
|
| Record name | 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10550586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde | |
CAS RN |
88174-46-3 |
Source
|
| Record name | 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=88174-46-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-6-methoxy-2,4-dimethylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10550586 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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